![molecular formula C8H9ClN4 B2844312 2-Methyl-4-(1,2,4-triazol-1-yl)pyridine;hydrochloride CAS No. 2380040-68-4](/img/structure/B2844312.png)
2-Methyl-4-(1,2,4-triazol-1-yl)pyridine;hydrochloride
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Description
“2-Methyl-4-(1,2,4-triazol-1-yl)pyridine;hydrochloride” is a derivative of 1,2,4-triazole . Triazole derivatives are known for their versatile biological activities and are one of the most important active pharmaceutical scaffolds . They are capable of forming hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “2-Methyl-4-(1,2,4-triazol-1-yl)pyridine;hydrochloride”, has been reported in various studies . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of “2-Methyl-4-(1,2,4-triazol-1-yl)pyridine;hydrochloride” can be analyzed using single-crystal X-ray diffraction analysis . This technique can reveal the topology of the molecule and its interpenetrating framework .Chemical Reactions Analysis
The chemical reactions involving “2-Methyl-4-(1,2,4-triazol-1-yl)pyridine;hydrochloride” can be studied using various techniques. For instance, the ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) is one of the mechanisms that can be used to study the chemical reactions of this compound .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Methyl-4-(1,2,4-triazol-1-yl)pyridine;hydrochloride” can be analyzed using various techniques. For instance, the melting point can be determined , and the molecular weight can be calculated . The compound’s structure can be confirmed using spectroscopic techniques like IR, 1H-NMR, and Mass spectroscopy .Mechanism of Action
Future Directions
The future directions for the study of “2-Methyl-4-(1,2,4-triazol-1-yl)pyridine;hydrochloride” could include further investigation of its anticancer properties , as well as its potential applications in other areas of medicine. Additionally, more research could be done to improve the synthesis process and to explore other potential biological activities of this compound.
properties
IUPAC Name |
2-methyl-4-(1,2,4-triazol-1-yl)pyridine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4.ClH/c1-7-4-8(2-3-10-7)12-6-9-5-11-12;/h2-6H,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUXLMYHDUZLBCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2C=NC=N2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-4-(1H-1,2,4-triazol-1-yl)pyridine hydrochloride |
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